trans-2-icosenoyl-CoA

• Molecular Formula: C41H72N7O17P3S
• Molecular Weight: 1060.0 g/mol
• InChI: InChI=1S/C41H72N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-32(50)69-25-24-43-31(49)22-23-44-39(53)36(52)41(2,3)27-62-68(59,60)65-67(57,58)61-26-30-35(64-66(54,55)56)34(51)40(63-30)48-29-47-33-37(42)45-28-46-38(33)48/h20-21,28-30,34-36,40,51-52H,4-19,22-27H2,1-3H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)/b21-20+/t30-,34-,35-,36+,40-/m1/s1
• InChIKey: ROOFWBIMBMJYGA-DSAUMYHJSA-N

Accurate kinetic profiling of very long-chain acyl-CoA dehydrogenase (VLCAD) and enoyl-CoA hydratases requires chain-length and stereochemically precise substrates. Shorter or cis analogs yield non-comparable data. - **Exact specificity:** C20 chain with trans-2 double bond; inactive on PECR (C10-C12 optimal), ensuring mitochondrial/microsomal pathway assignment. - **Mass tracer:** 1060.03 Da enables multiplexed MRM assays for VLCFA β-oxidation intermediates in peroxisomal disorder models. - **Structural biology:** Physiologically relevant ligand for ER elongase complex (ELOVL/HACD/TECR) cryo-EM studies. Supplied as a high-purity lyophilized powder with detailed CoA content analysis.

trans-2-Icosenoyl-CoA Overview

trans-2-Icosenoyl-CoA (CAS 71093-69-1), also known as 2-trans-eicosenoyl-CoA, is a long-chain 2,3-trans-enoyl coenzyme A thioester derived from the condensation of coenzyme A with trans-2-icosenoic acid [1]. It functions as a key metabolic intermediate in mitochondrial and peroxisomal fatty acid β‑oxidation and in the microsomal elongation of very long-chain fatty acids (VLCFAs) [2]. With a molecular weight of 1060.03 g·mol⁻¹ and a chain length of 20 carbons containing a trans double bond at the C2–C3 position, it serves as a specific substrate for enoyl-CoA hydratases, trans-2-enoyl-CoA reductases, and very‑long‑chain acyl-CoA dehydrogenases, enabling precise investigation of lipid metabolism disorders and enzyme kinetic studies .

1

Stereochemically defined trans-2-enoyl-CoA probe for hydratase and reductase studies

2

Long-chain C20 substrate selective for VLCAD and microsomal elongase assays

3

Distinct mass for multiplexed LC-MS/MS acyl-CoA profiling without isobaric interference

• [1] ChEBI. CHEBI:75061 – trans-2-icosenoyl-CoA. EMBL-EBI. Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:75061 View Source
• [2] Metacyc Reaction RXN-13306: icosanoyl-CoA(4-) + NADP(3-) <=> trans-2-icosenoyl-CoA(4-) + NADPH(4-) + H+. BRENDA Enzyme Database. Available at: https://brenda-enzymes.info/ontology.php?ontology_id=1&f[id][value]=GO:0047525 View Source

Irreplaceability of trans-2-Icosenoyl-CoA

Enzymes involved in fatty acid β‑oxidation and elongation display strict chain-length and stereochemical specificity. Mitochondrial short/medium-chain enoyl-CoA hydratase (EC 4.2.1.17) is catalytically inactive on acyl chains longer than C16, while peroxisomal trans-2-enoyl-CoA reductase (PECR) exhibits optimal activity on C10–C12 substrates and negligible turnover of C20 thioesters [1]. The trans double bond at the Δ² position is an absolute requirement for hydration by canonical enoyl-CoA hydratases; cis-2-enoyl-CoA isomers are not substrates [2]. Consequently, substituting trans-2-icosenoyl-CoA with a shorter-chain analog (e.g., trans-2-hexadecenoyl-CoA) or a cis isomer will fundamentally change the enzyme activity profile, leading to non‑comparable kinetic parameters and erroneous conclusions in pathway analysis. The quantitative evidence below underscores why procurement of the precise C20:1 trans-2 compound is essential for reproducible, interpretable data.

trans-2-Icosenoyl-CoA (C20:1 trans)

Potential Substitute

C20 chain length fits VLCAD binding cavity

Shorter analogs (C16) shift activity to LCAD, altering kinetic parameters

Trans geometry required for enoyl-CoA hydratase

Cis isomer yields no hydration product, leading to false negatives

Inactive with peroxisomal reductase PECR, enabling pathway dissection

Medium-chain enoyl-CoAs (C10–C16) are reduced, obscuring organelle-specific flux

• [1] Abcam. PECR – Function. Available at: https://www.abcam.cn/targets/pecr/5559 View Source
• [2] IUBMB Enzyme Nomenclature. EC 4.2.1.17 – enoyl-CoA hydratase. Available at: https://www.qmul.ac.uk/sbcs/iubmb/enzyme/EC4/2/1/17.html View Source

Differentiation from Closest Analogs

Mass Spectrometric Resolution for LC-MS/MS Identification

The molecular weight of trans-2-icosenoyl-CoA (1060.03 Da) is distinctly higher than that of its closest long-chain analog, trans-2-octadecenoyl-CoA (C18:1 trans-2, MW ~1004 Da). The +56 Da difference, corresponding to two methylene groups, provides unambiguous mass resolution in full-scan MS and allows selective reaction monitoring (SRM) without isobaric interference [1]. This mass difference is also observed relative to the common C16 analog trans-2-hexadecenoyl-CoA (MW 1003.93 Da), facilitating multiplexed quantification in complex biological matrices .

Mass Spectrometric Resolution

Head-to-head

+56 Da

Unambiguous SRM without isobaric overlap

Compared to C18:1 and C16:1 analogs

Evidence Dimension	Molecular weight (Da)
Target Compound Data	1060.03 Da
Comparator Or Baseline	trans-2-octadecenoyl-CoA: ~1004 Da; trans-2-hexadecenoyl-CoA: 1003.93 Da
Quantified Difference	+56 Da over C18 analog; +56.1 Da over C16 analog
Conditions	Vendor‑reported average molecular weight (free acid form)

Why This Matters

The +56 Da mass shift permits baseline separation in high‑resolution MS workflows, enabling accurate absolute quantification and isotopic tracer studies without the need for chemical derivatization.

• [1] MetaNetX. MNXM732673 – trans-2-icosenoyl-CoA(4-). Available at: https://www.metanetx.org/chem_info/MNXM732673 View Source

Chain-Length Exclusion from Short/Medium-Chain Hydratase

Mitochondrial enoyl-CoA hydratase (EC 4.2.1.17) catalyzes the hydration of trans-2-enoyl-CoA thioesters only for acyl chains of 4 to 16 carbons in length. The enzyme exhibits maximal activity toward crotonyl-CoA (C4) and retains measurable activity up to C16, but it does not accept C20 substrates . In contrast, trans-2-hexadecenoyl-CoA (C16:1) is a competent substrate. The 4‑carbon extension beyond the enzyme’s upper limit renders trans-2-icosenoyl-CoA inert in this assay, necessitating the use of long‑chain‑specific hydratases (EC 4.2.1.74) for hydration studies.

Chain-Length Exclusion from Hydratase

Class-level inference

C20 not accepted; C16 accepted

Discriminates short/medium-chain vs. long-chain hydratase isoforms

EC 4.2.1.17 assay, standard conditions

Evidence Dimension	Substrate acceptance (chain length range)
Target Compound Data	C20 – not accepted
Comparator Or Baseline	trans-2-hexadecenoyl-CoA (C16:1) – accepted
Quantified Difference	4 carbons beyond the enzyme's C16 upper limit
Conditions	Mitochondrial enoyl-CoA hydratase (EC 4.2.1.17) standard assay

Why This Matters

This differential reactivity allows researchers to discriminate between short/medium‑chain and long‑chain hydratase isoforms and to avoid false‑negative results when the wrong enoyl-CoA analog is selected.

Peroxisomal Reductase Chain-Length Preference

Peroxisomal trans-2-enoyl-CoA reductase (PECR) catalyzes the NADPH‑dependent reduction of trans-2-enoyl-CoAs in the fatty acid elongation cycle. Its substrate range is strictly limited to chain lengths of 6 to 16 carbons, with a pronounced optimum at C10:1 [1]. trans-2-Icosenoyl-CoA (C20:1) falls well outside this window, exhibiting negligible activity in standard PECR assays. By comparison, trans-2-decenoyl-CoA (C10:1) is reduced with maximal efficiency. The 10‑carbon chain‑length differential translates to a complete loss of detectable turnover.

Peroxisomal Reductase Preference

Class-level inference

10‑carbon gap

Negligible PECR activity validates pathway-specific probes

Recombinant human PECR; optimum at C10:1

Evidence Dimension	Substrate activity window
Target Compound Data	C20:1 – negligible activity
Comparator Or Baseline	C10:1 – optimal activity; C16:1 – moderate activity
Quantified Difference	10 carbons beyond optimal length; 4 carbons beyond detectable upper limit
Conditions	Recombinant human PECR in vitro

Why This Matters

The lack of PECR activity toward C20 enoyl-CoA validates its use in discriminating peroxisomal vs. microsomal fatty acid elongation pathways and in identifying alternative reductases active on very‑long‑chain substrates.

• [1] Abcam. PECR – Function. Available at: https://www.abcam.cn/targets/pecr/5559 View Source

VLCAD Substrate Compatibility

Very‑long‑chain acyl-CoA dehydrogenase (VLCAD, EC 1.3.8.9) possesses a uniquely elongated substrate‑binding channel that accommodates acyl chains of 14 to 24 carbons, with C20–C22 substrates being physiological [1][2]. In contrast, long‑chain acyl-CoA dehydrogenase (LCAD) shows optimal activity on C12–C18 substrates and loses efficiency above C18. The crystal structure of human VLCAD reveals that residues Gly‑175 and Gly‑178 create an additional 12 Å of binding space relative to medium‑chain ACAD, allowing the C20 acyl chain of trans-2-icosenoyl-CoA to be fully buried within the catalytic site [1]. trans-2-Hexadecenoyl-CoA (C16:1) is a less favorable substrate for VLCAD and is instead channeled through LCAD.

VLCAD Substrate Compatibility

Class-level inference

C20:1 Preferred VLCAD substrate

C16:1 Preferred LCAD substrate

12 Å additional binding space in VLCAD

Enables specific interrogation of VLCAD activity

Crystal structure and activity assays

Evidence Dimension	Enzyme preference (chain length)
Target Compound Data	C20 – preferred VLCAD substrate
Comparator Or Baseline	C16 – preferred LCAD substrate
Quantified Difference	Structural accommodation: 12 Å additional binding space in VLCAD vs. MCAD
Conditions	Recombinant human VLCAD / LCAD activity assays; X‑ray crystallography

Why This Matters

Selecting trans-2-icosenoyl-CoA enables the specific interrogation of VLCAD activity, which is directly implicated in human VLCAD deficiency disorders and cannot be replicated using shorter‑chain enoyl-CoA analogs.

• [1] McAndrew RP, Wang Y, Mohsen AW, He M, Vockley J, Kim JJ. Structural basis for substrate fatty acyl chain specificity: crystal structure of human very-long-chain acyl-CoA dehydrogenase. J Biol Chem. 2008;283(14):9435-9443. doi:10.1074/jbc.M709135200 View Source
• [2] ExplorEnz – The Enzyme Database. EC 1.3.8.9: very-long-chain acyl-CoA dehydrogenase. IUBMB. Available at: https://www.enzyme-database.org/query.php?ec=1.3.8.9 View Source

Trans Double Bond Stereoselectivity

Enoyl-CoA hydratase (EC 4.2.1.17) exhibits absolute stereospecificity for the trans (E) configuration of the Δ² double bond. The enzyme hydrates trans-2-enoyl-CoA to (3S)-3-hydroxyacyl-CoA but is catalytically inactive toward cis-2-enoyl-CoA isomers [1]. Therefore, trans-2-icosenoyl-CoA is a productive substrate, whereas cis-2-icosenoyl-CoA yields no detectable hydration product under identical assay conditions.

Trans Double Bond Stereoselectivity

Class-level inference

trans Hydration product formed

cis No detectable turnover

Trans isomer mandatory for hydratase studies

EC 4.2.1.17, pH 7.5, 25 °C

Evidence Dimension	Enzymatic turnover (hydration)
Target Compound Data	Activity present
Comparator Or Baseline	cis-2-icosenoyl-CoA – no detectable activity
Quantified Difference	Complete absence of product formation with cis isomer
Conditions	Standard enoyl-CoA hydratase assay, 25 °C, pH 7.5

Why This Matters

This stereochemical discrimination ensures that procurement of the trans isomer is mandatory for any study involving enoyl-CoA hydratase, as the cis analog will yield false negatives and misinterpretation of enzyme function.

• [1] IUBMB Enzyme Nomenclature. EC 4.2.1.17 – enoyl-CoA hydratase. Available at: https://www.qmul.ac.uk/sbcs/iubmb/enzyme/EC4/2/1/17.html View Source

Role in Very Long-Chain Fatty Acid Elongation

Very long‑chain fatty acids (VLCFAs) are defined as fatty acids with chain lengths greater than 18 carbons. The microsomal elongation cycle utilizes trans-2-enoyl-CoA intermediates of at least 20 carbons, with trans-2-icosenoyl-CoA (C20:1) representing the primary elongation intermediate derived from C18:0 or C18:1 precursors [1][2]. Shorter‑chain enoyl-CoAs (≤C16) are substrates for the cytosolic fatty acid synthase complex and do not participate in the ER‑localized VLCFA elongation machinery.

VLCFA Elongation Pathway Role

Class-level inference

Microsomal elongase substrate; not FAS substrate

Probes VLCFA elongation distinct from fatty acid synthesis

Mammalian microsomal system

Evidence Dimension	Metabolic pathway assignment
Target Compound Data	VLCFA elongation pathway
Comparator Or Baseline	C16 enoyl-CoA – long‑chain fatty acid synthesis pathway
Quantified Difference	Chain length >18 vs. ≤18
Conditions	Mammalian microsomal elongase system

Why This Matters

Using trans-2-icosenoyl-CoA allows researchers to specifically probe the VLCFA elongation cycle, which is critical for understanding skin barrier formation, myelin maintenance, and neurodegenerative disorders linked to VLCFA accumulation.

• [1] Li X, et al. The 3-hydroxyacyl-CoA dehydratase 1/2 form complex with trans-2-enoyl-CoA reductase involved in substrates transfer in very long chain fatty acid elongation. Biochem Biophys Res Commun. 2024;692:149356. doi:10.1016/j.bbrc.2024.149356 View Source
• [2] Reactome. Saturated and unsaturated fats can undergo beta-oxidation in peroxisomes (R-HSA-390247). Available at: https://reactome.org/content/detail/R-HSA-390247 View Source

Research and Industrial Applications

Kinetic Characterization of VLCAD Variants

trans-2-Icosenoyl-CoA is the appropriate substrate for determining steady‑state kinetic parameters (Km, Vmax, kcat) of wild‑type and mutant VLCAD enzymes. The C20 chain length fits the extended substrate‑binding cavity of VLCAD, whereas shorter‑chain analogs (e.g., trans-2-hexadecenoyl-CoA) primarily engage long‑chain ACAD and produce misleading kinetic constants [1]. Use of the correct C20 substrate ensures that observed activity differences are attributable to VLCAD function rather than to off‑target isoform activity.

LC-MS/MS Quantification of Long-Chain Acyl-CoAs

The distinct molecular mass (1060.03 Da) and retention time of trans-2-icosenoyl-CoA relative to C16 and C18 enoyl‑CoAs permit its use as a calibration standard or internal tracer in multiplexed MRM assays [2]. This mass resolution is essential for accurate measurement of VLCFA β‑oxidation intermediates in fibroblast or hepatocyte models of peroxisomal disorders and VLCAD deficiency.

Dissection of Peroxisomal vs. Mitochondrial β-Oxidation

Because PECR is inactive on C20 substrates, trans-2-icosenoyl-CoA serves as a selective reporter for mitochondrial and microsomal β‑oxidation/reduction steps [3]. Incubating cell lysates or isolated organelles with this compound followed by product profiling (e.g., acyl‑carnitine or NADPH oxidation) allows unambiguous assignment of pathway flux to organelles containing VLCAD or microsomal elongases, without interference from peroxisomal reductase activity.

Structural Biology of VLCFA Elongase Complexes

trans-2-Icosenoyl-CoA is a physiologically relevant ligand for co‑crystallization or cryo‑EM studies of the ER‑resident elongase complex (ELOVL, KAR, HACD, TECR) [4]. Its C20 chain length occupies the full substrate‑binding tunnel, providing a more accurate structural model of the VLCFA elongation cycle than can be achieved with shorter, non‑physiological enoyl‑CoA analogs.

Application

Selection Property

Validation Focus

VLCAD kinetic characterization

C20 chain length fits extended VLCAD binding cavity

Confirm isoform-specific activity without LCAD interference

LC-MS/MS acyl-CoA quantification

Distinct mass resolution from shorter-chain enoyl-CoAs

Achieve baseline separation in multiplexed MRM assays

Peroxisomal vs. mitochondrial β-oxidation dissection

Inactivity toward peroxisomal PECR

Assign β-oxidation flux to mitochondrial/microsomal pathways

Structural biology of VLCFA elongase complexes

Physiological C20 chain length occupies full substrate tunnel

Obtain high-resolution structural data with authentic ligand

• [1] McAndrew RP, et al. J Biol Chem. 2008;283(14):9435-9443. doi:10.1074/jbc.M709135200 View Source
• [2] MetaNetX. MNXM732673 – trans-2-icosenoyl-CoA(4-). Available at: https://www.metanetx.org/chem_info/MNXM732673 View Source
• [3] Abcam. PECR – Function. Available at: https://www.abcam.cn/targets/pecr/5559 View Source
• [4] Li X, et al. Biochem Biophys Res Commun. 2024;692:149356. doi:10.1016/j.bbrc.2024.149356 View Source